Cas no 108511-97-3 (1,2-oxazol-4-amine)

1,2-oxazol-4-amine Properties

Names and Identifiers

• Isoxazol-4-amine
• 4-Aminoisoxazole
• Isoxazol-4-ylamine
• 1,2-oxazol-4-aMine
• 4-Isoxazolamine
• Isoxazole-4-amine
• PubChem22316
• 4-Aminoisoxazole, AldrichCPR
• CVCYZCBJCQXUCN-UHFFFAOYSA-N
• AB43605
• ST2419440
• AB0034690
• X8883
• J3.534.619H
• A801888
• I1
• DTXSID30549977
• MFCD08234629
• 4-ISOXAZOLAMINE
• LCZC2248
• EN300-44060
• ISOXAZOL-4-YLAMINE
• AS-56732
• F14139
• SY041839
• SB30530
• 108511-97-3
• 1,2-oxazol-4-amine
• AKOS007930457
• ALBB-032264
• DB-003455
• CS-0018833
• C3H4N2O
• J-002158
• +Expand

• MDL： MFCD08234629
• InChIKey： CVCYZCBJCQXUCN-UHFFFAOYSA-N
• Inchi： 1S/C3H4N2O/c4-3-1-5-6-2-3/h1-2H,4H2
• SMILES： O1C([H])=C(C([H])=N1)N([H])[H]

Computed Properties

• Exact Mass: 84.03240
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 84.032362755g/mol
• Heavy Atom Count: 6
• Complexity: 48.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 52

Experimental Properties

• LogP: 0.83800
• PSA: 52.05000
• Boiling Point: 234.652 °C at 760 mmHg
• Flash Point: 95.714 °C
• Density: 1.241

1,2-oxazol-4-amine Security Information

1,2-oxazol-4-amine Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%